Cas no 1459833-43-2 (1-Bromo-3-((3-(trifluoromethyl)phenoxy)methyl)benZene)

• Product Name: 1-Bromo-3-((3-(trifluoromethyl)phenoxy)methyl)benZene
• CAS No: 1459833-43-2
• MF: C₁₄H₁₀BrF₃O
• MW: 331.127813816071
• CID: 6793273
• PubChem ID: 60643852
• Update Time: 2025-11-01

1-Bromo-3-((3-(trifluoromethyl)phenoxy)methyl)benZene Chemical and Physical Properties

Names and Identifiers

• AKOS008950984
• 1-Bromo-3-((3-(trifluoromethyl)phenoxy)methyl)benZene
• 1459833-43-2
• MFCD18918332

• Inchi： 1S/C14H10BrF3O/c15-12-5-1-3-10(7-12)9-19-13-6-2-4-11(8-13)14(16,17)18/h1-8H,9H2
• InChI Key： ZRQCPEDWXABDGU-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)COC1=CC=CC(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 329.98671g/mol
• Monoisotopic Mass: 329.98671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-Bromo-3-((3-(trifluoromethyl)phenoxy)methyl)benZene

Professional Introduction to Compound with CAS No. 1459833-43-2 and Product Name: 1-Bromo-3-((3-(trifluoromethyl)phenoxy)methyl)benzene

The compound with the CAS number 1459833-43-2 and the product name 1-Bromo-3-((3-(trifluoromethyl)phenoxy)methyl)benzene represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in drug development and molecular research. The presence of a bromine substituent and a trifluoromethyl group in the aromatic ring, combined with a phenoxy-methyl side chain, imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel heterocyclic compounds, particularly those incorporating fluorinated aromatic rings. The 1-Bromo-3-((3-(trifluoromethyl)phenoxy)methyl)benzene molecule exemplifies this trend, as its structure suggests a high degree of functional tunability. The bromine atom at the 1-position serves as a versatile handle for further functionalization via cross-coupling reactions, while the trifluoromethyl group enhances metabolic stability and binding affinity to biological targets. These attributes have positioned this compound as a promising candidate for the synthesis of next-generation therapeutics.

One of the most compelling aspects of this compound is its potential role in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs are critical mediators of cellular signaling pathways and are implicated in numerous diseases, including cancer and inflammatory disorders. The aromatic core of 1-Bromo-3-((3-(trifluoromethyl)phenoxy)methyl)benzene provides an ideal scaffold for designing molecules that can disrupt aberrant PPIs. Recent studies have demonstrated that fluorinated aromatic compounds exhibit enhanced binding affinity to PPIs due to their ability to mimic hydrophobic interactions and van der Waals forces. This has opened up new avenues for drug discovery, particularly in the quest to develop highly selective PPI modulators.

The phenoxy-methyl side chain in this compound introduces an additional layer of complexity, allowing for further derivatization to achieve specific pharmacological profiles. For instance, modifications at the phenoxy ring can fine-tune solubility, bioavailability, and target specificity. Moreover, the presence of a bromine atom at the 1-position facilitates palladium-catalyzed cross-coupling reactions, enabling the introduction of diverse substituents at other positions on the aromatic ring. This flexibility makes 1-Bromo-3-((3-(trifluoromethyl)phenoxy)methyl)benzene a versatile building block for medicinal chemists seeking to develop novel drug candidates.

Advances in computational chemistry have further enhanced the utility of this compound in drug design. Molecular docking simulations have shown that derivatives of 1-Bromo-3-((3-(trifluoromethyl)phenoxy)methyl)benzene can effectively bind to various therapeutic targets with high affinity. These simulations have guided the optimization of lead compounds by predicting binding modes and identifying key interaction points between the molecule and its target protein. Such computational approaches have accelerated the drug discovery process, reducing both time-to-market and development costs.

In addition to its applications in drug development, this compound has shown promise in materials science and agrochemical research. The unique combination of functional groups makes it a suitable candidate for synthesizing advanced materials with tailored properties. For example, fluorinated aromatic compounds are widely used in organic electronics due to their electron-withdrawing effects and stability under various conditions. Similarly, derivatives of 1-Bromo-3-((3-(trifluoromethyl)phenoxy)methyl)benzene could serve as precursors for developing novel agrochemicals with improved efficacy and environmental safety.

The synthesis of 1-Bromo-3-((3-(trifluoromethyl)phenoxy)methyl)benzene involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with bromination of an appropriate precursor followed by nucleophilic substitution to introduce the phenoxy-methyl side chain. The trifluoromethylation step is achieved using established methodologies such as copper-mediated reactions or electrophilic addition across an alkyne triple bond. Each step is carefully optimized to ensure high yield and purity, making this compound accessible for both academic research and industrial applications.

The growing interest in fluorinated compounds stems from their favorable pharmacokinetic properties. The trifluoromethyl group enhances lipophilicity while simultaneously increasing metabolic stability, leading to prolonged half-lives and improved bioavailability. These characteristics are particularly advantageous for oral therapeutics where absorption and distribution are critical factors. Furthermore, fluorine atoms can influence electronic properties, affecting reactivity and binding interactions at biological targets.

Recent clinical trials have begun exploring derivatives of 1-Bromo-3-((3-(trifluoromethyl)phenoxy)methyl)benzene for their therapeutic potential in oncology and neurodegenerative diseases. Preliminary results suggest that certain analogs exhibit potent inhibitory activity against kinases and other enzymes involved in cancer progression. Similarly, modifications aimed at enhancing blood-brain barrier penetration have shown promise for treating neurodegenerative disorders such as Alzheimer’s disease and Parkinson’s disease.

The future prospects for this compound are bright, with ongoing research focused on expanding its applications across multiple domains. Innovations in synthetic methodologies will continue to streamline access to complex derivatives, enabling faster discovery cycles. Additionally, advancements in biocatalysis may offer sustainable alternatives to traditional chemical synthesis routes.

In conclusion,1-Bromo-3-((3-(trifluoromethyl)phenoxy)methyl)benzene represents a cornerstone in modern pharmaceutical chemistry due to its structural versatility and functional richness. Its potential applications span drug development、materials science、and agrochemical innovation，making it a cornerstone of interdisciplinary research efforts aimed at addressing global health challenges.